Na2Fe2Se2O: a double anti-perovskite with prevalence of anionic redox activity in Na-ion batteries†

Chemical Communications Pub Date: 2023-10-25 DOI: 10.1039/D3CC04722A

Abstract

Na2Fe2Se2O with the I4/mmm space group was studied in sodium-ion batteries, delivering a reversible specific capacity of more than 140 mA h g−1. Operando XRD and XAS studies disclosed bifunctional redox behaviour with the prevalence of anionic electrochemical activity and a likely partial decomposition of the material, which, however, does not influence the electrochemical behaviour of the system.

Graphical abstract: Na2Fe2Se2O: a double anti-perovskite with prevalence of anionic redox activity in Na-ion batteries
Na2Fe2Se2O: a double anti-perovskite with prevalence of anionic redox activity in Na-ion batteries†
Recommended Literature